Cas no 2770557-20-3 (7-Oxo-3-oxabicyclo[3.2.1]octane-2-carboxylic acid)

• Product Name: 7-Oxo-3-oxabicyclo[3.2.1]octane-2-carboxylic acid
• CAS No: 2770557-20-3
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• CID: 6041043
• PubChem ID: 165486642
• Update Time: 2025-05-25

7-Oxo-3-oxabicyclo[3.2.1]octane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2770557-20-3
• 7-oxo-3-oxabicyclo[3.2.1]octane-2-carboxylic acid
• EN300-37408275
• 7-Oxo-3-oxabicyclo[3.2.1]octane-2-carboxylic acid

• Inchi： 1S/C8H10O4/c9-6-2-4-1-5(6)7(8(10)11)12-3-4/h4-5,7H,1-3H2,(H,10,11)
• InChI Key： AGOXALNWQAWXFW-UHFFFAOYSA-N
• SMILES： O1CC2CC(C(C1C(=O)O)C2)=O

Computed Properties

• Exact Mass: 170.05790880g/mol
• Monoisotopic Mass: 170.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.6Ų

Additional information on 7-Oxo-3-oxabicyclo[3.2.1]octane-2-carboxylic acid

Exploring the Potential of 7-Oxo-3-oxabicyclo[3.2.1]octane-2-carboxylic acid (CAS No. 2770557-20-3) in Modern Research and Applications

The compound 7-Oxo-3-oxabicyclo[3.2.1]octane-2-carboxylic acid (CAS No. 2770557-20-3) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and biochemical research. This bicyclic derivative, characterized by its oxabicyclo[3.2.1]octane scaffold, offers a versatile platform for drug discovery and material science. Researchers are particularly interested in its carboxylic acid functionality, which enables diverse chemical modifications, making it a valuable intermediate for synthesizing bioactive molecules.

In the context of current scientific trends, the demand for novel heterocyclic compounds like 7-Oxo-3-oxabicyclo[3.2.1]octane-2-carboxylic acid is driven by their potential in addressing challenges such as antimicrobial resistance and targeted drug delivery. The compound's rigid bicyclic framework mimics natural product motifs, a feature highly sought after in the development of small-molecule therapeutics. Its CAS No. 2770557-20-3 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

One of the most discussed applications of 7-Oxo-3-oxabicyclo[3.2.1]octane-2-carboxylic acid lies in its role as a precursor for enzyme inhibitors. The oxabicyclo core is known to interact with specific protein binding sites, making it a candidate for designing selective inhibitors against diseases like cancer and metabolic disorders. Recent studies highlight its compatibility with green chemistry principles, as researchers explore solvent-free synthesis routes to minimize environmental impact—a topic of high interest in sustainable science.

From an industrial perspective, the scalability of 7-Oxo-3-oxabicyclo[3.2.1]octane-2-carboxylic acid production is under scrutiny. Innovations in catalytic methods and flow chemistry have reduced synthesis costs, addressing a common query among manufacturers about cost-effective synthesis of complex bicyclic compounds. Additionally, its stability under physiological conditions makes it a promising candidate for prodrug development, another hot topic in pharmaceutical forums.

The compound's nomenclature, particularly the IUPAC name 7-Oxo-3-oxabicyclo[3.2.1]octane-2-carboxylic acid, often sparks discussions about structural elucidation techniques. Advanced spectroscopic methods like NMR and mass spectrometry are critical for verifying its purity, a concern frequently raised in quality control workflows. Furthermore, its CAS registry number (2770557-20-3) serves as a universal identifier, ensuring accurate literature searches and regulatory compliance.

Emerging trends also link 7-Oxo-3-oxabicyclo[3.2.1]octane-2-carboxylic acid to computational chemistry and AI-driven drug design. Molecular docking simulations leverage its three-dimensional structure to predict interactions with biological targets, aligning with the rise of in silico screening methodologies. This intersection of experimental and theoretical approaches underscores its multidisciplinary appeal.

In summary, 7-Oxo-3-oxabicyclo[3.2.1]octane-2-carboxylic acid (CAS No. 2770557-20-3) represents a compelling case study in modern chemistry. Its structural uniqueness, coupled with applications spanning drug discovery, sustainable synthesis, and computational modeling, positions it as a compound of enduring scientific and industrial value. As research progresses, its role in addressing global health and environmental challenges will likely expand, making it a staple in future innovation pipelines.